3-hydroxy-17-aza-D-homoandrostan-4-N,N-bis(2-chloroethyl)aminophenylacetate
3-hydroxy-17-aza-D-homoandrostan-4-N,N-bis(2-chloroethyl)aminophenylacetate
Brand Name:
Vulcanchem
CAS No.:
146678-51-5
VCID:
VC0131156
InChI:
InChI=1S/C31H46Cl2N2O2/c1-30-13-11-25(37-29(36)20-22-5-8-24(9-6-22)35(18-15-32)19-16-33)21-23(30)7-10-26-27(30)12-14-31(2)28(26)4-3-17-34-31/h5-6,8-9,23,25-28,34H,3-4,7,10-21H2,1-2H3/t23-,25-,26+,27-,28-,30-,31-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCCN4)C)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl
Molecular Formula:
C31H46Cl2N2O2
Molecular Weight:
549.6 g/mol
3-hydroxy-17-aza-D-homoandrostan-4-N,N-bis(2-chloroethyl)aminophenylacetate
CAS No.: 146678-51-5
Main Products
VCID: VC0131156
Molecular Formula: C31H46Cl2N2O2
Molecular Weight: 549.6 g/mol
| CAS No. | 146678-51-5 |
|---|---|
| Product Name | 3-hydroxy-17-aza-D-homoandrostan-4-N,N-bis(2-chloroethyl)aminophenylacetate |
| Molecular Formula | C31H46Cl2N2O2 |
| Molecular Weight | 549.6 g/mol |
| IUPAC Name | [(4aS,4bR,6aS,8S,10aS,10bS,12aS)-10a,12a-dimethyl-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10b,11,12-hexadecahydronaphtho[2,1-f]quinolin-8-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate |
| Standard InChI | InChI=1S/C31H46Cl2N2O2/c1-30-13-11-25(37-29(36)20-22-5-8-24(9-6-22)35(18-15-32)19-16-33)21-23(30)7-10-26-27(30)12-14-31(2)28(26)4-3-17-34-31/h5-6,8-9,23,25-28,34H,3-4,7,10-21H2,1-2H3/t23-,25-,26+,27-,28-,30-,31-/m0/s1 |
| Standard InChIKey | CPICDLRHHBTQBZ-ABKLYSGHSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCCN4)C)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCCN4)C)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCCN4)C)OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl |
| Synonyms | 3-beta-hydroxy-17a-aza-D-homo-5alpha-androstan-p-N,N-bis(2-chloroethyl)aminophenylacetate 3-HAHAAP 3-hydroxy-17-aza-D-homoandrostan-4-N,N-bis(2-chloroethyl)aminophenylacetate |
| PubChem Compound | 3035781 |
| Last Modified | Nov 11 2021 |
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